N-[(3-iodo-5-methoxy-4-prop-2-enoxyphenyl)methyl]ethanamine;hydrochloride

• IUPAC Name: N-[(3-iodo-5-methoxy-4-prop-2-enoxyphenyl)methyl]ethanamine;hydrochloride
• InChI: InChI=1S/C13H18INO2.ClH/c1-4-6-17-13-11(14)7-10(9-15-5-2)8-12(13)16-3;/h4,7-8,15H,1,5-6,9H2,2-3H3;1H
• InChI Key: XAKJTHVIDBQNCR-UHFFFAOYSA-N
• Canonical SMILES: CCNCC1=CC(=C(C(=C1)I)OCC=C)OC.Cl
• Molecular Formula: C13H19ClINO2
• Molecular Weight: 383.65 g/mol

Description

N-[(3-iodo-5-methoxy-4-prop-2-enoxyphenyl)methyl]ethanamine;hydrochloride is a complex organic compound characterized by the presence of an iodine atom, a methoxy group, and a prop-2-enoxy group attached to a phenyl ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(3-iodo-5-methoxy-4-prop-2-enoxyphenyl)methyl]ethanamine;hydrochloride typically involves multiple steps, starting with the iodination of a methoxy-substituted phenyl ring. The prop-2-enoxy group is introduced through an etherification reaction, followed by the formation of the ethanamine moiety via reductive amination. The final step involves the conversion of the free base to its hydrochloride salt by treatment with hydrochloric acid.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the process.

Chemical Reactions Analysis

Types of Reactions

N-[(3-iodo-5-methoxy-4-prop-2-enoxyphenyl)methyl]ethanamine;hydrochloride can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a corresponding aldehyde or carboxylic acid.

Reduction: The iodine atom can be reduced to a hydrogen atom, resulting in the formation of a deiodinated product.

Substitution: The iodine atom can be substituted with other nucleophiles, such as amines or thiols, to form new derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) can be used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium azide (NaN3) or thiourea.

Major Products Formed

Oxidation: Formation of aldehydes or carboxylic acids.

Reduction: Formation of deiodinated products.

Substitution: Formation of new derivatives with different functional groups.

Scientific Research Applications

N-[(3-iodo-5-methoxy-4-prop-2-enoxyphenyl)methyl]ethanamine;hydrochloride has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe to study cellular processes.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[(3-iodo-5-methoxy-4-prop-2-enoxyphenyl)methyl]ethanamine;hydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity, leading to changes in cellular signaling pathways and physiological responses.

Comparison with Similar Compounds

Similar Compounds

• N-[(3-iodo-5-methoxyphenyl)methyl]ethanamine;hydrochloride
• N-[(3-iodo-4-prop-2-enoxyphenyl)methyl]ethanamine;hydrochloride
• N-[(3-iodo-5-methoxy-4-prop-2-enoxyphenyl)methyl]propylamine;hydrochloride

Uniqueness

N-[(3-iodo-5-methoxy-4-prop-2-enoxyphenyl)methyl]ethanamine;hydrochloride is unique due to the specific combination of functional groups attached to the phenyl ring, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for research and potential therapeutic applications.